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Compound of Interest

Compound Name: iron;oxalic acid

Cat. No.: B12085932

Get Quote

Part 1: Executive Safety Directives (Immediate
Action)
WARNING: The combination of Iron and Oxalic acid presents a dual-hazard profile: Systemic

Toxicity (Oxalate-induced hypocalcemia/nephrotoxicity) and Heavy Metal Accumulation (Iron-

induced oxidative stress).

Critical "Go/No-Go" Safety Checks
No Latex: Natural rubber latex degrades rapidly against oxalic acid solutions. Nitrile

(0.11mm+) is the minimum standard; Butyl Rubber is required for concentrated acid

handling.

Calcium Gluconate Availability: While typically for HF, calcium salts (Calcium Gluconate gel

or Calcium Carbonate tablets) are the specific antidote for oxalate poisoning and must be

accessible in the first-aid kit.

Dust Control: Iron oxalate powders are fine particulates that readily aerosolize. Never weigh

on an open bench. Use a HEPA-filtered balance enclosure or Fume Hood.
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Part 2: Hazard Mechanics & Toxicology (The "Why")
To ensure safety compliance, researchers must understand the causality of the hazard.

The Oxalate Mechanism (Systemic Threat)
Oxalic acid and its iron salts are potent chelators. Upon entering the bloodstream (via

inhalation or dermal absorption), free oxalate ions bind serum calcium (

) to form insoluble Calcium Oxalate (

).

Immediate Effect: Hypocalcemia (muscle tetany, cardiac arrhythmia).

Delayed Effect: Calcium oxalate crystals precipitate in the renal tubules, causing acute

kidney injury (AKI) and necrosis.

The Iron Mechanism (Cellular Threat)
Iron(II) and Iron(III) catalyze the Fenton reaction, generating hydroxyl radicals (

) from hydrogen peroxide.

Result: Uncontrolled oxidative stress leading to lipid peroxidation in cell membranes.

Synergy: The presence of oxalate increases the solubility of iron in physiological fluids,

potentially enhancing its bioavailability and toxicity compared to iron oxides.

Part 3: Personal Protective Equipment (PPE) Matrix
Validation: This protocol relies on "Barrier Integrity Verification." Users must inspect gloves for

pinholes via air-inflation prior to use.
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Protection Zone PPE Requirement
Technical
Specification

Rationale

Respiratory P100 / N95

NIOSH-approved

particulate respirator

(minimum).

Iron oxalate dust is

<10µm; standard

surgical masks offer

zero protection

against inhalation.

Dermal (Hands) Nitrile (Double)

Inner: 4 mil Nitrile

(Examination)Outer:

5-8 mil Nitrile

(Extended Cuff)

Oxalic acid

permeation time for

thin nitrile is >480 min,

but double gloving

prevents micro-

abrasion failure.

Dermal (Body)
Lab Coat

(Poly/Cotton)

Buttoned to neck;

sleeves tucked into

gloves.

Prevents dust

accumulation on

street clothes.

Ocular Indirect Vent Goggles
ANSI Z87.1+ Impact &

Splash rated.

Safety glasses are

insufficient due to the

risk of airborne dust

settling behind the

lens.

High Risk Butyl Rubber Gloves Thickness > 0.5mm.

Mandatory if handling

saturated Oxalic Acid

solutions (>10%) or

heating the reaction.

Part 4: Operational Workflow Logic
Diagram 1: PPE Selection & Risk Assessment
This decision tree guides the researcher through the correct PPE selection based on the

physical state of the reagent.
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Start: Assess Reagent State

Is it Solid (Powder) or Liquid?

Solid (Iron Oxalate Powder)

Solid

Liquid (Dissolved Solution)

Liquid

PROTOCOL A:
Nitrile Gloves (Double)

N95 Respirator
Safety Goggles

Fume Hood

Dust Hazard

Concentration > 10% or Heated?

PROTOCOL B:
Nitrile Gloves (Double)

Safety Goggles
Lab Coat

No (Dilute/Cold)

PROTOCOL C (HIGH RISK):
Butyl Rubber Gloves

Face Shield + Goggles
Full Fume Hood Sash Down

Yes (Conc/Hot)

Click to download full resolution via product page

Caption: Logic flow for determining appropriate PPE based on physical state and thermal

conditions.

Step-by-Step Handling Protocol
1. Weighing (The Critical Control Point)

Hazard: Static electricity can cause iron oxalate powder to "jump" and disperse.

Protocol:
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Place an anti-static gun or ionizer inside the balance enclosure.

Tare the weighing boat before opening the stock container.

Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of metal

ions.

Immediately wipe the balance area with a wet wipe (water) to solubilize and remove

invisible dust.

2. Dissolution & Reaction[1][2]
Hazard: Exothermic heat (if mixing with strong acids) and vapor generation.

Protocol:

Always add Solid to Liquid. Never add water to iron oxalate powder rapidly, as it may

clump and aerosolize.

If heating is required to dissolve (common for Iron(III) oxalate), ensure the vessel is

vented. Oxalates can decompose to

and

upon thermal decomposition (>200°C), but even mild heating increases vapor pressure of
the acid.

Part 5: Emergency Response & Deactivation
Diagram 2: Exposure Response Workflow
Immediate actions to mitigate systemic toxicity.[3]
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Exposure Incident Identify Type

Skin Contact

Eye Contact

Ingestion

1. Brush off dry powder
2. Rinse 15 min (Soap/Water)

3. Apply Calcium Gluconate (if avail)

1. Flush 15 min (Eye Wash)
2. Hold Eyelids Open

3. Seek Ophthalmologist

1. DO NOT Induce Vomiting
2. Drink Milk/Calcium Water

3. Call Poison Control

SEEK MEDICAL ATTENTION
(Mention Oxalate Poisoning)

Click to download full resolution via product page

Caption: Emergency triage workflow emphasizing calcium neutralization for ingestion/skin

contact.

Waste Disposal Protocol
Iron Oxalate waste cannot be flushed down the drain.[4][5][6] It is a heavy metal and organic

toxicant.

Segregation: Collect in a dedicated container labeled "Hazardous Waste: Heavy Metal (Iron)

+ Oxalate".

pH Adjustment: If the waste is acidic (excess oxalic acid), neutralize to pH 6-8 using Sodium

Bicarbonate (

) before sealing the container to prevent pressure buildup from off-gassing.

Labeling: Clearly mark "Toxic" and "Corrosive" (if not neutralized).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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